Cas no 61337-41-5 (1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-)
61337-41-5 structure
Product Name:1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-
CAS No:61337-41-5
MF:C28H30O2
MW:398.536608219147
CID:483455
PubChem ID:12721124
Update Time:2025-04-19
1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-
- 1-[4-[4-(4-propanoylphenyl)phenyl]phenyl]heptan-1-one
- DTXSID90508045
- 61337-41-5
- 1-(3~4~-Propanoyl[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-yl)heptan-1-one
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- Inchi: 1S/C28H30O2/c1-3-5-6-7-8-28(30)26-19-15-24(16-20-26)22-11-9-21(10-12-22)23-13-17-25(18-14-23)27(29)4-2/h9-20H,3-8H2,1-2H3
- InChI Key: JTNXQVJQYMNZMG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(C(CC)=O)=CC=1)CCCCCC
Computed Properties
- Exact Mass: 398.2247
- Monoisotopic Mass: 398.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
61337-41-5 (1-Heptanone, 1-[4''-(1-oxopropyl)[1,1':4',1''-terphenyl]-4-yl]-) Related Products
- 3375-38-0(1,6-Diphenyl-1,6-hexanedione)
- 1671-75-6(1-Phenyl-1-heptanone)
- 4433-30-1(Undecanophenone)
- 120-46-7(Dibenzoylmethane)
- 58446-52-9(1-Phenylicosane-1,3-dione)
- 942-92-7(Caprophenone)
- 1083-30-3(3-Phenylpropiophenone)
- 1009-14-9(Valerophenone)
- 495-40-9(N-Butyrophenone)
- 495-71-6(1,2-Dibenzoylethane)
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